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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromotrope 2B, also known by its Colour Index name Acid Red 176, is a synthetically

produced diazo dye.[1][2][3] Structurally, it is the disodium salt of 4,5-dihydroxy-3-[(4-

nitrophenyl)diazenyl]naphthalene-2,7-disulfonic acid.[1] This compound is notable for its use as

a biological stain in microscopy and as a chromophoric reagent in various analytical and

spectrophotometric assays.[4][5][6] Its utility stems from its distinct color properties and its

ability to form complexes with certain ions.[6] This guide provides a comprehensive overview of

the chemical properties, structure, and relevant experimental methodologies associated with

Chromotrope 2B.

Chemical and Physical Properties
The key physicochemical properties of Chromotrope 2B are summarized in the table below,

providing a quantitative overview for easy reference and comparison.
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Property Value Reference(s)

IUPAC Name

disodium;4,5-dihydroxy-3-[(4-

nitrophenyl)diazenyl]naphthale

ne-2,7-disulfonate

[1]

Synonyms

Acid Red 176, C.I. 16575,

Chromotrope Red 4B, 2-(4-

Nitrophenylazo)chromotropic

acid disodium salt

[1][2][3][5]

CAS Number 548-80-1 [1][2][4][5]

Molecular Formula C₁₆H₉N₃Na₂O₁₀S₂ [1][2][5]

Molecular Weight 513.37 g/mol [2][5]

Appearance

Dark green to dark purple or

reddish-brown crystalline

powder

[4][7][8][9]

Melting Point >300 °C [4][5][8]

Solubility
Soluble in water (10 mg/mL);

insoluble in alcohol
[4][5][7]

Absorption Maximum (λmax) 509-519 nm in water [5][10]

Chemical Structure
Chromotrope 2B is an azo dye characterized by a central diazo bridge (-N=N-) connecting a

p-nitrophenyl group to a chromotropic acid (4,5-dihydroxynaphthalene-2,7-disulfonic acid)

moiety.[1][7] The presence of two sulfonate groups enhances its water solubility, a key feature

for its application in aqueous systems.[6] The hydroxyl and azo groups are crucial for its

chelating properties and color.

Caption: Chemical structure of Chromotrope 2B.

Experimental Protocols
Synthesis of Chromotrope 2B
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The synthesis of Chromotrope 2B is a classic example of an azo coupling reaction.[4][7] The

general procedure involves two main steps: the diazotization of an aromatic amine and the

subsequent coupling with a coupling agent.

Diazotization of 4-Nitroaniline:

An accurate molar equivalent of 4-nitroaniline is dissolved in a solution of hydrochloric acid

and water.

The mixture is cooled in an ice bath to maintain a low temperature (0-5 °C).

A cold, aqueous solution of sodium nitrite is added dropwise to the 4-nitroaniline solution.

This reaction forms the diazonium salt of 4-nitroaniline. The temperature must be kept low

to prevent the decomposition of the unstable diazonium salt.

Azo Coupling:

Chromotropic acid (4,5-dihydroxynaphthalene-2,7-disulfonic acid) is dissolved in an

alkaline solution, typically sodium carbonate or sodium hydroxide, to form the sodium salt.

[11]

The cold diazonium salt solution is then slowly added to the alkaline chromotropic acid

solution.

The coupling reaction occurs, where the diazonium salt acts as an electrophile and attacks

the electron-rich naphthalene ring of the chromotropic acid, resulting in the formation of

the Chromotrope 2B dye.[4]

The following diagram illustrates the general workflow for the synthesis of Chromotrope 2B.
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Sodium Nitrite (NaNO2)

Hydrochloric Acid (HCl)

Sodium Carbonate (Na2CO3)

Diazonium Salt Intermediate Chromotrope 2B
(Final Product)
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Caption: General workflow for the synthesis of Chromotrope 2B.

Analytical Application: Spectrophotometric
Determination
Chromotrope 2B is utilized as a reagent in the spectrophotometric determination of various

substances. For instance, it has been used in assays for cephalosporins.[6][9] A general

protocol for such an application would involve:

Preparation of Standard Solutions: A series of standard solutions of the analyte (e.g., a

specific cephalosporin) are prepared at known concentrations.

Reaction with Chromotrope 2B: A fixed amount of Chromotrope 2B solution is added to

each standard solution and the unknown sample. The reaction conditions, such as pH and

temperature, are optimized and kept constant.
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Spectrophotometric Measurement: After a suitable incubation period to allow for color

development, the absorbance of each solution is measured at the wavelength of maximum

absorbance (λmax) for the resulting complex.

Calibration Curve: A calibration curve is constructed by plotting the absorbance of the

standard solutions against their corresponding concentrations.

Determination of Unknown Concentration: The concentration of the analyte in the unknown

sample is determined by interpolating its absorbance value on the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668909#chromotrope-2b-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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